Cas no 145071-46-1 (1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-5-[(methoxyimino)methyl]-, 4-bromophenyl ester, (E)- (9CI))

• Product Name: 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-5-[(methoxyimino)methyl]-, 4-bromophenyl ester, (E)- (9CI)
• CAS No: 145071-46-1
• MF: C₁₄H₁₅BrN₂O₃
• MW: 339.184502840042
• CID: 176254
• PubChem ID: 9588808
• Update Time: 2025-04-19

1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-5-[(methoxyimino)methyl]-, 4-bromophenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-5-[(methoxyimino)methyl]-, 4-bromophenyl ester, (E)- (9CI)
• (4-bromophenyl) 5-[(E)-methoxyiminomethyl]-3,6-dihydro-2H-pyridine-1-carboxylate
• BRN 5822163
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-5-((methoxyimino)methyl)-, 4-bromophenyl ester, (E)-
• 4-Bromophenyl (E)-3,6-dihydro-5-((methoxyimino)methyl)-1(2H)-pyridinecarboxylate
• SCHEMBL9456962
• 145071-46-1

• Inchi： 1S/C14H15BrN2O3/c1-19-16-9-11-3-2-8-17(10-11)14(18)20-13-6-4-12(15)5-7-13/h3-7,9H,2,8,10H2,1H3/b16-9+
• InChI Key： MHBMDVMWOYBAFW-CXUHLZMHSA-N
• SMILES： BrC1C=CC(=CC=1)OC(N1CC(/C=N/OC)=CCC1)=O

Computed Properties

• Exact Mass: 338.02665
• Monoisotopic Mass: 338.026605
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.42
• Boiling Point: 431.5°Cat760mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.586
• PSA: 51.13